5-Hydroxyvalproic acid
5-Hydroxyvalproic acid
5-Hydroxyvalproic acid, also known as 5-oh-vpa, belongs to the class of organic compounds known as hydroxy fatty acids. These are fatty acids in which the chain bears a hydroxyl group. 5-Hydroxyvalproic acid is soluble (in water) and a weakly acidic compound (based on its pKa). 5-Hydroxyvalproic acid has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, 5-hydroxyvalproic acid is primarily located in the cytoplasm and adiposome. 5-Hydroxyvalproic acid can be biosynthesized from valproic acid through its interaction with the enzymes cytochrome P450 2A6, cytochrome P450 2B6, and cytochrome P450 2C9. In humans, 5-hydroxyvalproic acid is involved in the valproic Acid metabolism pathway.
5-Hydroxyvalproic acid is an aliphatic alcohol.
5-Hydroxyvalproic acid is an aliphatic alcohol.
Brand Name:
Vulcanchem
CAS No.:
53660-23-4
VCID:
VC20791621
InChI:
InChI=1S/C8H16O3/c1-2-4-7(8(10)11)5-3-6-9/h7,9H,2-6H2,1H3,(H,10,11)
SMILES:
CCCC(CCCO)C(=O)O
Molecular Formula:
C₈H₁₅NaO₃
Molecular Weight:
160.21 g/mol
5-Hydroxyvalproic acid
CAS No.: 53660-23-4
Cat. No.: VC20791621
Molecular Formula: C₈H₁₅NaO₃
Molecular Weight: 160.21 g/mol
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Specification
| Description | 5-Hydroxyvalproic acid, also known as 5-oh-vpa, belongs to the class of organic compounds known as hydroxy fatty acids. These are fatty acids in which the chain bears a hydroxyl group. 5-Hydroxyvalproic acid is soluble (in water) and a weakly acidic compound (based on its pKa). 5-Hydroxyvalproic acid has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, 5-hydroxyvalproic acid is primarily located in the cytoplasm and adiposome. 5-Hydroxyvalproic acid can be biosynthesized from valproic acid through its interaction with the enzymes cytochrome P450 2A6, cytochrome P450 2B6, and cytochrome P450 2C9. In humans, 5-hydroxyvalproic acid is involved in the valproic Acid metabolism pathway. 5-Hydroxyvalproic acid is an aliphatic alcohol. |
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| CAS No. | 53660-23-4 |
| Molecular Formula | C₈H₁₅NaO₃ |
| Molecular Weight | 160.21 g/mol |
| IUPAC Name | 5-hydroxy-2-propylpentanoic acid |
| Standard InChI | InChI=1S/C8H16O3/c1-2-4-7(8(10)11)5-3-6-9/h7,9H,2-6H2,1H3,(H,10,11) |
| Standard InChI Key | ZIWBCJXKYKOLJK-UHFFFAOYSA-N |
| SMILES | CCCC(CCCO)C(=O)O |
| Canonical SMILES | CCCC(CCCO)C(=O)O |
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